2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-(6-pyrrolidin-1-ylpyrimidin-4-yl)sulfanyl-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H18N4OS2/c20-14(16-9-12-4-3-7-21-12)10-22-15-8-13(17-11-18-15)19-5-1-2-6-19/h3-4,7-8,11H,1-2,5-6,9-10H2,(H,16,20)
• InChI Key: XHYBORXHSPPLPL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=NC=N2)SCC(=O)NCC3=CC=CS3
• Molecular Formula: C15H18N4OS2
• Molecular Weight: 334.5 g/mol

Description

2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)-N-(thiophen-2-ylmethyl)acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by its chemical name, PPTA, and has been the subject of numerous studies investigating its properties and potential uses.

Scientific Research Applications

Anticonvulsant Applications

• Synthesis and Evaluation as Anticonvulsants : A study by Severina et al. (2020) focused on synthesizing derivatives of 2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)-N-(thiophen-2-ylmethyl)acetamide as potential anticonvulsants. The compounds showed moderate anticonvulsant activity in a pentylenetetrazole-induced seizure model in rats, suggesting their potential use in treating epilepsy or seizure disorders (Severina et al., 2020).

Applications in Cancer Research

• Synthesis and Antitumor Activity : Gangjee et al. (2011) synthesized 2-aminopyrimidine-based antifolates with potential antitumor properties. These compounds selectively inhibited cells expressing folate receptors, indicating their potential as antitumor agents (Gangjee et al., 2011).
• New Antitumor Pyrimidine Derivatives : Masaret (2021) reported the synthesis of new pyrimidine derivatives as antitumor agents. The compounds exhibited significant therapeutic activity against several human tumor cell lines, highlighting their potential in cancer treatment (Masaret, 2021).

Insecticidal and Antimicrobial Applications

• Insecticidal Assessment Against Cotton Leafworm : Fadda et al. (2017) synthesized various heterocycles from 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide and evaluated them as insecticidal agents against Spodoptera littoralis, indicating potential applications in agriculture (Fadda et al., 2017).
• Antimicrobial Activity of New Heterocycles : Bondock et al. (2008) investigated the antimicrobial activities of new heterocyclic compounds incorporating 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide, which could lead to new antimicrobial treatments (Bondock et al., 2008).